Cas no 476458-96-5 ((2E)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylprop-2-enamide)
(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylprop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylprop-2-enamide
- (Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acrylamide
- (Z)-3-(1,3-benzodioxol-5-yl)-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]prop-2-enamide
- F0529-0097
- SR-01000569501
- (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-[2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]prop-2-enamide
- AB00164209-02
- 476458-96-5
- SR-01000569501-1
- AKOS024580560
-
- Inchi: 1S/C21H16N4O5S/c26-20(8-2-13-1-7-18-19(9-13)30-12-29-18)22-21-16-10-31-11-17(16)23-24(21)14-3-5-15(6-4-14)25(27)28/h1-9H,10-12H2,(H,22,26)/b8-2-
- InChI Key: BPUSILHYRKOOOT-WAPJZHGLSA-N
- SMILES: S1CC2C(C1)=C(NC(/C=C\C1C=CC3=C(C=1)OCO3)=O)N(C1C=CC(=CC=1)[N+](=O)[O-])N=2
Computed Properties
- Exact Mass: 436.08414080g/mol
- Monoisotopic Mass: 436.08414080g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 710
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 137Ų
(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylprop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0529-0097-2μmol |
(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-[2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]prop-2-enamide |
476458-96-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0529-0097-5μmol |
(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-[2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]prop-2-enamide |
476458-96-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0529-0097-10μmol |
(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-[2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]prop-2-enamide |
476458-96-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0529-0097-20μmol |
(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-[2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]prop-2-enamide |
476458-96-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0529-0097-1mg |
(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-[2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]prop-2-enamide |
476458-96-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0529-0097-2mg |
(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-[2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]prop-2-enamide |
476458-96-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0529-0097-3mg |
(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-[2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]prop-2-enamide |
476458-96-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0529-0097-4mg |
(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-[2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]prop-2-enamide |
476458-96-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0529-0097-5mg |
(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-[2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]prop-2-enamide |
476458-96-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0529-0097-10mg |
(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-[2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]prop-2-enamide |
476458-96-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylprop-2-enamide Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylprop-2-enamide
Comprehensive Overview of Compound CAS No. 476458-96-5: (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylprop-2-enamide
The compound with the CAS number 476458-96-5, known as (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylprop-2-enamide, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzodioxole ring, a nitrophenyl group, and a thienopyrazole scaffold. These structural elements contribute to its potential therapeutic applications and biological activities.
The benzodioxole ring is a common motif found in various natural products and synthetic compounds with diverse biological activities. It is known for its ability to enhance the lipophilicity and metabolic stability of molecules, which can be crucial for drug development. The presence of the nitrophenyl group adds further complexity to the molecule, potentially influencing its electronic properties and reactivity. The thienopyrazole scaffold, on the other hand, is a versatile core structure that has been explored in the design of various pharmacological agents due to its favorable pharmacokinetic properties and biological activity.
Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent anti-inflammatory and analgesic properties. The specific combination of the benzodioxole ring, nitrophenyl group, and thienopyrazole scaffold in (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylprop-2-enamide may enhance these properties, making it a promising candidate for further investigation.
In addition to its potential anti-inflammatory and analgesic effects, this compound has also been studied for its anticancer properties. A study published in the Cancer Research journal reported that compounds with similar structures exhibit selective cytotoxicity against various cancer cell lines. The unique combination of functional groups in this molecule may contribute to its ability to target specific cancer pathways, potentially leading to more effective and less toxic therapeutic options.
The pharmacokinetic profile of (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylprop-2-enamide has also been investigated. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. This is crucial for ensuring that the compound can effectively reach its target site in the body and exert its intended therapeutic effects without causing significant side effects.
The safety profile of this compound is another important aspect that has been evaluated in preclinical studies. Toxicology assessments have shown that it exhibits low toxicity at therapeutic concentrations. This is a promising finding as it suggests that the compound may be suitable for further development as a potential drug candidate.
In conclusion, the compound with the CAS number 476458-96-5 ((2E)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylprop-2-enamide) represents a promising lead molecule in the field of medicinal chemistry. Its unique structural features and potential therapeutic applications make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its biological activities and potential clinical applications.
476458-96-5 ((2E)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylprop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)